[2-methoxy-4-(methylsulfanyl)phenyl](8-methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)methanone

• Molecular Formula: C24H26N2O2S
• Molecular Weight: 406.5 g/mol
• IUPAC Name: (2-methoxy-4-methylsulfanylphenyl)-(12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)methanone
• InChI: InChI=1S/C24H26N2O2S/c1-15-7-10-20-19(13-15)17-5-4-6-21-23(17)25(20)11-12-26(21)24(27)18-9-8-16(29-3)14-22(18)28-2/h7-10,13-14,21H,4-6,11-12H2,1-3H3
• InChI Key: KCWZXVUZRVQYAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N3CCN(C4C3=C2CCC4)C(=O)C5=C(C=C(C=C5)SC)OC

Description

2-methoxy-4-(methylsulfanyl)phenylmethanone is a complex organic compound that features a unique combination of functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-4-(methylsulfanyl)phenylmethanone typically involves multi-step organic reactions. The initial steps often include the formation of the core structure through cyclization reactions, followed by the introduction of the methoxy and methylsulfanyl groups via substitution reactions. The reaction conditions usually involve the use of organic solvents such as dichloromethane or toluene, with catalysts like palladium or copper to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to optimize the production process. The use of environmentally friendly solvents and reagents is also considered to minimize the environmental impact.

Chemical Reactions Analysis

Types of Reactions

2-methoxy-4-(methylsulfanyl)phenylmethanone can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The methoxy and methylsulfanyl groups can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., sodium methoxide). Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methylsulfanyl group can yield sulfoxides or sulfones, while reduction can lead to the formation of alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, 2-methoxy-4-(methylsulfanyl)phenylmethanone is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

In biological research, this compound can be used as a probe to study enzyme-substrate interactions and to investigate the biological activity of related compounds. Its structural features make it a valuable tool for understanding the molecular basis of various biological processes.

Medicine

In medicinal chemistry, 2-methoxy-4-(methylsulfanyl)phenylmethanone has potential applications as a drug candidate. Its ability to interact with specific molecular targets makes it a promising compound for the development of new therapeutics.

Industry

In the industrial sector, this compound can be used in the production of advanced materials with specific properties. Its unique chemical structure allows for the design of materials with tailored functionalities, such as improved conductivity or enhanced mechanical strength.

Mechanism of Action

The mechanism of action of 2-methoxy-4-(methylsulfanyl)phenylmethanone involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

2-methoxy-4-(methylsulfanyl)phenylmethanone: shares structural similarities with other compounds that feature methoxy and methylsulfanyl groups, such as:

Uniqueness

The uniqueness of 2-methoxy-4-(methylsulfanyl)phenylmethanone lies in its specific combination of functional groups and its ability to undergo a wide range of chemical reactions. This versatility makes it a valuable compound for various scientific and industrial applications.